Cas no 5472-52-6 (1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole)
5472-52-6 structure
Product Name:1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole
CAS No:5472-52-6
MF:C12H14N2O2S
MW:250.316761493683
CID:1590480
PubChem ID:748168
Update Time:2025-04-21
1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole
- 1-(4-Ethyl-benzenesulfonyl)-2-methyl-1H-imidazole
- 1H-imidazole, 1-[(4-ethylphenyl)sulfonyl]-2-methyl-
- SR-01000401827-1
- AKOS000595825
- DTXSID90970041
- 1-(4-Ethylbenzene-1-sulfonyl)-2-methyl-1H-imidazole
- 1-[(4-ethylphenyl)sulfonyl]-2-methylimidazole
- 1-(4-ethylphenyl)sulfonyl-2-methylimidazole
- SR-01000401827
- 5472-52-6
-
- Inchi: 1S/C12H14N2O2S/c1-3-11-4-6-12(7-5-11)17(15,16)14-9-8-13-10(14)2/h4-9H,3H2,1-2H3
- InChI Key: SRCTYXRBHWBWBE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(CC)=CC=1)(N1C=CN=C1C)(=O)=O
Computed Properties
- Exact Mass: 250.07772
- Monoisotopic Mass: 250.077598
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.3
- XLogP3: 2.4
Experimental Properties
- Density: 1.23
- Boiling Point: 429.6°C at 760 mmHg
- Flash Point: 213.6°C
- Refractive Index: 1.597
- PSA: 51.96
1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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